N-(2-chlorophenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H24ClN5O2/c1-13(2)27-18-12-17(21-14(3)22-18)24-8-10-25(11-9-24)19(26)23-16-7-5-4-6-15(16)20/h4-7,12-13H,8-11H2,1-3H3,(H,23,26)
• InChI Key: MCHKHVKMFKJKPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC(C)C)N2CCN(CC2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C19H24ClN5O2
• Molecular Weight: 389.9 g/mol
• CAS No.: 946232-05-9

Description

N-(2-chlorophenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H24ClN5O2 and its molecular weight is 389.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Alternative Synthesis Routes : Research has been conducted on synthesizing related compounds, demonstrating interest in the development of novel synthetic routes for complex molecules. For instance, an alternative route to synthesize a compound with a similar structural framework has been explored, highlighting the chemical interest in piperazine and pyrimidinyl derivatives for potential pharmaceutical applications (S. Shahinshavali et al., 2021).

Molecular Interaction Studies

• Receptor Binding : Studies on molecules with piperazine moieties have been conducted to understand their interaction with biological receptors. For example, research on the molecular interaction of antagonists with cannabinoid receptors provides insights into the design of receptor-selective compounds, which could be relevant for developing therapeutics targeting specific receptor pathways (J. Shim et al., 2002).

Drug Development and Synthesis

• Development of CGRP Receptor Inhibitors : The synthesis and development of CGRP (calcitonin gene-related peptide) receptor antagonists involve complex molecules that might share functional similarities with the compound , indicating the role of such structures in medicinal chemistry (Reginald O. Cann et al., 2012).

Pharmacological Properties

• Synthesis and Pharmacological Evaluation : Research into the synthesis and evaluation of pyrimidine-piperazine conjugates for estrogen receptor binding affinity demonstrates the pharmacological interest in compounds with these core structures. Such studies are essential for developing new therapeutic agents targeting specific diseases (I. Parveen et al., 2017).